2-oxo-N-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-oxo-N-(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)chromene-3-carboxamide
• InChI: InChI=1S/C20H23NO3/c1-19(2)13-8-9-20(19,3)16(11-13)21-17(22)14-10-12-6-4-5-7-15(12)24-18(14)23/h4-7,10,13,16H,8-9,11H2,1-3H3,(H,21,22)
• InChI Key: WBCIILBXDHTKEG-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2)NC(=O)C3=CC4=CC=CC=C4OC3=O)C)C
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

2-oxo-N-(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)-2H-chromene-3-carboxamide is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound is commonly referred to as "TMCH" and is a derivative of chromene, a naturally occurring compound found in many plants. TMCH has been shown to have a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of TMCH is not fully understood, but studies have suggested that it may act through a variety of pathways. One proposed mechanism is that TMCH may inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This could lead to a reduction in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
TMCH has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer effects, studies have also suggested that TMCH may have neuroprotective effects. This is thought to be due to its ability to inhibit the production of reactive oxygen species (ROS), which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of using TMCH in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. This makes it a cost-effective option for researchers. However, one limitation is that TMCH is a relatively new compound, and there is still much to be learned about its properties and potential applications.

Future Directions

There are many potential future directions for research on TMCH. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have suggested that TMCH may have neuroprotective effects, which could make it a promising candidate for the development of new drugs for these conditions.
Another potential future direction is the development of new anti-cancer drugs based on TMCH. Studies have shown that TMCH can induce apoptosis in cancer cells and inhibit their growth and proliferation, making it a promising candidate for the development of new cancer therapies.
In conclusion, TMCH is a synthetic compound that has been extensively studied for its potential therapeutic applications. Its anti-inflammatory, anti-cancer, and neuroprotective effects make it a promising candidate for the development of new drugs for a range of conditions. However, further research is needed to fully understand its properties and potential applications.

Scientific Research Applications

TMCH has been extensively studied for its potential therapeutic applications. One area of research has been its anti-inflammatory effects. Studies have shown that TMCH can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This makes TMCH a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
Another area of research has been TMCH's anti-cancer effects. Studies have shown that TMCH can induce apoptosis (programmed cell death) in cancer cells, and can also inhibit the growth and proliferation of cancer cells. This makes TMCH a potential candidate for the development of new anti-cancer drugs.